Cas no 32222-43-8 ((2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid)

(2S)-2-(3-Chlorophenyl)-2-hydroxyacetic acid is a chiral carboxylic acid derivative featuring a hydroxyl group at the α-position relative to the carboxyl group, with a 3-chlorophenyl substituent. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselectivity. The presence of both hydroxyl and carboxyl groups allows for versatile functionalization, enabling applications in metal-chelating ligands or as a building block for bioactive compounds. The electron-withdrawing chlorine atom enhances its reactivity in nucleophilic substitution or cross-coupling reactions. This compound exhibits moderate water solubility due to its polar functional groups, facilitating purification processes. Its crystalline nature ensures high purity (>98% ee) when recrystallized, meeting stringent industrial standards for chiral intermediates.

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid structure

32222-43-8 structure

Product Name:(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid

CAS No:32222-43-8

MF:C₈H₇ClO₃

MW:186.592381715775

MDL:MFCD00798438

CID:304451

PubChem ID:5324675

Update Time:2025-07-02

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-(3-Chlorophenyl)-2-hydroxyacetic acid
- (S)-3-CHLOROMANDELIC ACID
- BENZENEACETIC ACID, 3-CHLORO-A-HYDROXY-, (AS)-
- (R,S)3-chloromandelic acid
- (RS)-m-ClMA
- 3-chloromandelic acid
- AC1NT5GW
- AK113647
- D-3-chloro-mandelic acid
- FT-0690337
- KB-05377
- m-Cl-mandelic acid
- racemic m-ClMA
- SC4021
- SureCN1712936
- (2S)-2-(3-Chlorophenyl)-2-hydroxyacetic acid
- (S)-(+)-3-Chloromandelic acid
- (S)-(3-Chlorophenyl)(hydroxy)ethanoic acid
- (S)-m-Chloromandelic acid
- SAMVPMGKGGLIPF-ZETCQYMHSA-N
- MFCD00798438
- DTXSID80415931
- (S)-2-(3-Chlorophenyl)-2-hydroxyaceticacid
- (s)-(+)-m-chloromandelic acid
- (rac) 3-chloromandelic acid
- AKOS006271431
- 32222-43-8
- CS-0002184
- A913897
- (2S)-2-(3-Chlorophenyl)-2-hydroxy-acetic acid
- EN300-2999779
- (s)-3-chloro-mandelic acid
- SCHEMBL1712936
- (2S)-(3-Chlorophenyl)(hydroxy)acetic acid
- Benzeneacetic acid, 3-chloro-a-hydroxy-, (S)-
- (S)-(3-CHLOROPHENYL)(HYDROXY)ACETIC ACID
- (2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid
- MDL： MFCD00798438
- Inchi： 1S/C8H7ClO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m0/s1
- InChI Key： SAMVPMGKGGLIPF-ZETCQYMHSA-N
- SMILES： ClC1=CC=CC(=C1)[C@@H](C(=O)O)O

Computed Properties

Exact Mass: 186.0083718g/mol
Monoisotopic Mass: 186.0083718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.468
Melting Point: Not available
Boiling Point: 350.3 °C at 760 mmHg
Flash Point: 165.7 °C
PSA: 57.53000
LogP: 1.45800
Vapor Pressure: Not available

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Pricemore >>

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